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Compound of Interest

Compound Name:
alpha-D-Glucopyranose,

pentaacetate

Cat. No.: B1139843 Get Quote

For laboratory professionals engaged in research and development, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate, essential safety and logistical

information for alpha-D-Glucopyranose, pentaacetate, covering personal protective

equipment (PPE), step-by-step handling procedures, and disposal plans to foster a secure and

efficient laboratory environment.

Personal Protective Equipment (PPE)
A thorough PPE strategy is crucial for minimizing exposure and ensuring laboratory safety. The

following table summarizes the recommended PPE for handling alpha-D-Glucopyranose,
pentaacetate.
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PPE Component Specification Purpose

Eye Protection

Chemical safety goggles or

glasses conforming to EN166

(EU) or OSHA 29 CFR

1910.133.[1][2]

To prevent eye contact with

dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact, as the

substance may cause an

allergic skin reaction.[1][2][3]

Body Protection
Laboratory coat or chemical-

resistant apron.

To protect against accidental

spills and contamination of

personal clothing.[4][5]

Respiratory Protection

Work in a well-ventilated area

with local exhaust. If dust

generation is likely, a NIOSH-

approved respirator is

recommended.[4][5]

To prevent respiratory tract

irritation from dust inhalation.

[4]

Hazard and Safety Data
This table provides a summary of key quantitative safety data for alpha-D-Glucopyranose,
pentaacetate.

Parameter Value Source

Flash Point > 150 °C / > 302 °F [1]

Melting Point/Range 100 - 110 °C / 212 - 230 °F [3]

Procedural Guidance for Handling
Adherence to a strict operational workflow is critical for ensuring safety and maintaining the

integrity of experiments.

1. Preparation and Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC119911000&productDescription=ALPHA-D-GLUCOSE+PENTAACE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/alpha-d-glucose-pentaacetate-temppid160705002327.html
https://www.fishersci.com/store/msds?partNumber=AC119911000&productDescription=ALPHA-D-GLUCOSE+PENTAACE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/alpha-d-glucose-pentaacetate-temppid160705002327.html
https://www.fishersci.com/store/msds?partNumber=AAB2213730&productDescription=ALFA-D-GLUCOSE+PENTACET+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-221182.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DL_Acetylshikonin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-221182.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DL_Acetylshikonin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-221182.pdf
https://www.benchchem.com/product/b1139843?utm_src=pdf-body
https://www.benchchem.com/product/b1139843?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC119911000&productDescription=ALPHA-D-GLUCOSE+PENTAACE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2213730&productDescription=ALFA-D-GLUCOSE+PENTACET+9+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure adequate ventilation in the work area. The use of a chemical fume hood is

recommended when handling the powder to minimize inhalation exposure.[4][5]

Locate the nearest eye-wash station and safety shower before beginning work.[6][7]

Prepare all necessary equipment and materials in advance to streamline the handling

process.[5]

2. Donning of Personal Protective Equipment (PPE):

Put on all required PPE as outlined in the table above before handling the chemical.[5]

3. Handling the Compound:

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1][2] If transferring the powder, do so carefully to

minimize dust generation.[8]

Close the container tightly after use to prevent spillage and contamination.[4][8]

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a structured response is crucial to ensure safety and minimize

contamination. The following workflow outlines the necessary steps.
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Chemical Spill Response Workflow

Spill Occurs

Assess the Spill
(Minor vs. Major)
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Major Spill Procedure
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Report the Incident

Click to download full resolution via product page

Workflow for handling a chemical spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1139843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][8] Seek medical attention if irritation

persists.[8]

Skin Contact: Wash off with soap and plenty of water.[2][8] Remove contaminated clothing.

[8] If skin irritation or rash occurs, get medical advice/attention.[1][3]

Inhalation: Move the exposed person to fresh air.[2][8] If not breathing, give artificial

respiration.[8] If breathing is difficult, give oxygen.[2][8]

Ingestion: Wash out the mouth with water.[8] Do NOT induce vomiting unless directed to do

so by medical personnel.[8]

Disposal Plan
Proper disposal of alpha-D-Glucopyranose, pentaacetate and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Characterization:

Unused Product: Should be disposed of in accordance with local, state, and federal

regulations for chemical waste.[4][8]

Contaminated Materials: Items such as gloves, weighing boats, and paper towels that are

contaminated should be collected in a designated and labeled waste container.[8]

Disposal Procedure:

Segregation: Keep this waste separate from other waste streams.[8]

Labeling: Clearly label the waste container with its contents.[8]

Disposal: Dispose of the waste through a licensed chemical waste disposal contractor.[8]

Do not dispose of it down the drain or in the regular trash.[8] All waste must be handled in
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accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. echemi.com [echemi.com]

3. fishersci.com [fishersci.com]

4. szabo-scandic.com [szabo-scandic.com]

5. benchchem.com [benchchem.com]

6. List of preventive measures to be applied in the sugar industry | Palamatic Process
[palamaticprocess.com]

7. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
alpha-D-Glucopyranose, pentaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139843#personal-protective-equipment-for-
handling-alpha-d-glucopyranose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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